Cas no 954230-61-6 (2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-Dpyrimidine)

• Product Name: 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-Dpyrimidine
• CAS No: 954230-61-6
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD09750162
• CID: 2114753
• PubChem ID: 22308430
• Update Time: 2025-07-24

2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-Dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-2-isopropylpyrido[4,3-d]pyrimidine
• 2-Isopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• 2-(propan-2-yl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
• 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-Dpyrimidine

• MDL： MFCD09750162
• Inchi： 1S/C10H15N3/c1-7(2)10-12-6-8-5-11-4-3-9(8)13-10/h6-7,11H,3-5H2,1-2H3
• InChI Key： CJKMUTXSZGDRJB-UHFFFAOYSA-N
• SMILES： N1CC2C=NC(C(C)C)=NC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Topological Polar Surface Area: 37.8

Additional information on 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-Dpyrimidine

Professional Introduction to Compound with CAS No. 954230-61-6 and Product Name: 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-dpyrimidine

The compound identified by the CAS number 954230-61-6 and the product name 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-dpyrimidine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrido-pyrimidine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of a tetrahydropyridopyrimidine core suggests potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways.

Recent advancements in chemical biology have highlighted the importance of pyrido-pyrimidine derivatives in modulating enzyme activity and receptor interactions. The structural motif of 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-dpyrimidine exhibits unique pharmacophoric features that make it a promising candidate for further investigation. Specifically, the isopropyl substituent at the 2-position introduces steric hindrance that can influence binding affinity and selectivity. This feature is particularly relevant in the context of designing drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The tetrahydropyridopyrimidine core is known to interact with a variety of biological targets, including kinases and other enzymes involved in signal transduction pathways. For instance, studies have demonstrated that derivatives of this class can exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Such activity is highly relevant in oncology research, where CDK inhibitors are being actively developed as anti-cancer agents.

In addition to their kinase inhibition properties, pyrido-pyrimidine derivatives have shown promise in modulating other therapeutic targets. For example, certain analogs have been investigated for their potential to interact with DNA repair enzymes and transcription factors. This dual functionality makes them attractive candidates for multi-target drug design strategies. The compound with CAS no. 954230-61-6 may represent a novel derivative that could offer enhanced efficacy or reduced side effects compared to existing agents.

The synthesis and characterization of this compound involve sophisticated organic chemistry techniques. The tetrahydropyridopyrimidine ring system requires careful construction to ensure optimal biological activity. Modern synthetic methodologies often employ transition-metal catalysis and asymmetric reactions to achieve high yields and enantiopurity. These advances have enabled the rapid development of complex heterocyclic compounds like 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-dpyrimidine, facilitating their integration into preclinical and clinical research pipelines.

From a medicinal chemistry perspective, the isopropyl group at position 2 plays a crucial role in determining the compound's pharmacological profile. This substituent can influence both solubility and metabolic stability, two key factors in drug development. Computational modeling techniques are increasingly used to predict these properties before experimental validation is undertaken. Such approaches allow researchers to optimize lead compounds more efficiently, reducing the time and cost associated with drug discovery.

The biological evaluation of 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-dpyrimidine has revealed several interesting findings. In vitro assays have shown that this compound exhibits moderate activity against certain kinases while maintaining good selectivity over off-target proteins. This selectivity is critical for minimizing adverse effects in patients receiving therapeutic doses. Furthermore, preliminary pharmacokinetic studies indicate that the compound has reasonable bioavailability and stability under physiological conditions.

One notable aspect of this research is the integration of structure-based drug design principles with high-throughput screening (HTS) technologies. By combining these approaches, researchers can rapidly identify promising candidates for further optimization. The tetrahydropyridopyrimidine scaffold provides a versatile platform for generating libraries of compounds with diverse biological activities. This strategy has been instrumental in accelerating the discovery pipeline for new therapeutic agents.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as neurology and immunology. Pyrido-pyrimidine derivatives have been explored for their ability to modulate neurotransmitter receptors and immune cell signaling pathways. For instance, some analogs have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Such findings suggest that 2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-dpyrimidine could be developed into treatments for chronic inflammatory diseases.

In conclusion,2-Isopropyl-5,6,7,8-tetrahydropyrido4,3-dpyrimidine (CAS no. 954230-61-6) represents a promising candidate for further pharmaceutical development. Its unique structural features and biological activity make it an attractive target for medicinal chemists seeking to develop new drugs targeting various diseases. As research in this field continues to evolve,tetrahydropyridopyrimidine derivatives are likely to play an increasingly important role in addressing global health challenges through innovative drug discovery strategies.